Cas no 2308118-58-1 (Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate)

• Product Name: Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate
• CAS No: 2308118-58-1
• MF: C₁₄H₁₆Cl₂N₂O₃
• MW: 331.194441795349
• CID: 6598061
• PubChem ID: 154775130
• Update Time: 2025-10-31

Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2308118-58-1
• ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate
• EN300-26601102
• Z812427380
• Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate

• Inchi： 1S/C14H16Cl2N2O3/c1-2-21-13(20)14(7-3-4-8-14)18-12(19)11-9(15)5-6-10(16)17-11/h5-6H,2-4,7-8H2,1H3,(H,18,19)
• InChI Key： JNHGUKJTZVNIHI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(NC1(C(=O)OCC)CCCC1)=O)Cl

Computed Properties

• Exact Mass: 330.0537978g/mol
• Monoisotopic Mass: 330.0537978g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 68.3Ų

Additional information on Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate

Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate (CAS No. 2308118-58-1): An Overview

Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate (CAS No. 2308118-58-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentane ring, an amide linkage, and a dichloropyridine moiety. These structural elements contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific disciplines.

The cyclopentane ring in Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate provides a rigid framework that can influence the compound's conformational stability and binding properties. The amide linkage, on the other hand, is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The dichloropyridine moiety introduces additional functional groups that can modulate the compound's electronic properties and reactivity.

Recent studies have explored the potential of Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the *Journal of Medicinal Chemistry*, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of signaling pathways associated with inflammation, making it a promising candidate for further development.

Another area of interest is the use of Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate in cancer therapy. Preliminary studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase cascades. This property has been attributed to the compound's ability to interact with specific proteins involved in cell survival and proliferation pathways. Further research is needed to elucidate the exact mechanisms and to evaluate its efficacy in preclinical models.

In addition to its therapeutic potential, Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate has also been studied for its pharmacokinetic properties. A study published in *Pharmaceutical Research* investigated the absorption, distribution, metabolism, and excretion (ADME) of this compound in animal models. The results indicated that it has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for its development as an oral therapeutic agent.

The synthesis of Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the coupling of a cyclopentanecarboxylic acid derivative with a dichloropyridine amide using coupling reagents such as EDCI or HATU. The final step typically involves esterification to form the ethyl ester moiety. Optimization of these synthetic protocols is crucial for large-scale production and commercialization.

Despite its promising properties, Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate also presents some challenges that need to be addressed during its development. For instance, the presence of multiple functional groups can lead to potential side effects or interactions with other drugs. Therefore, comprehensive safety and toxicity studies are essential to ensure its safe use in clinical settings.

In conclusion, Ethyl 1-(3,6-dichloropyridine-2-amido)cyclopentane-1-carboxylate (CAS No. 2308118-58-1) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical applications, paving the way for its potential use as a novel therapeutic agent.